(5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine
Overview
Description
“(5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine” is an organic compound with the molecular formula C10H10N4 . It belongs to the class of organic compounds known as aralkylamines .
Synthesis Analysis
While specific synthesis methods for “(5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine” are not available, related compounds have been synthesized using various methods. For instance, a similar compound was synthesized in 81% yield by a condensation reaction between 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and 2-pyridinecarboxaldehyde in methanol using magnesium sulfate as a drying agent . Another study reported the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles .Molecular Structure Analysis
The molecular structure of “(5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine” consists of a pyrimidine ring attached to a pyridine ring via a methanamine bridge .Scientific Research Applications
Anti-Fibrosis Activity
A study has shown that pyrimidine derivatives, which include (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine, have potential anti-fibrotic activities . These compounds were found to inhibit the expression of collagen and the content of hydroxyproline in cell culture medium in vitro, indicating their potential as novel anti-fibrotic drugs .
Antitumor Effects
(5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine has been investigated for its antitumor properties. It inhibits dihydrofolate reductase (DHFR), an enzyme involved in DNA synthesis, and has shown promising effects against carcinosarcoma in rats.
Synthesis of Novel Heterocyclic Compounds
The pyrimidine moiety in (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine has been employed in the design of privileged structures in medicinal chemistry . It has been used to prepare libraries of novel heterocyclic compounds with potential biological activities .
Construction of Metal-Organic Complexes
(5-(Pyridin-3-yl)isophthalic acid, a compound similar to (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine, has been used in the synthesis of new metal-organic complexes . These complexes have potential applications in gas storage, chemical separation, heterogeneous catalysis, and optical, electronic, and magnetic materials .
Lung Cancer Treatment
Novel 6-methyl-N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine derivatives, which are related to (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine, have been synthesized and studied for their effects against the lung cancer cell line .
Synthesis of Polymers
(5-(Pyridin-3-yl)isophthalic acid, a compound related to (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine, has been used in the synthesis of new polymers . These polymers have potential applications in various fields, including materials science .
properties
IUPAC Name |
(5-pyrimidin-5-ylpyridin-3-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4/c11-2-8-1-9(4-12-3-8)10-5-13-7-14-6-10/h1,3-7H,2,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUYSHUDZQGNSJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1C2=CN=CN=C2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30744425 |
Source
|
| Record name | 1-[5-(Pyrimidin-5-yl)pyridin-3-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30744425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine | |
CAS RN |
1346687-36-2 |
Source
|
| Record name | 1-[5-(Pyrimidin-5-yl)pyridin-3-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30744425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclopropyl-1-[(1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)carbonyl]piperidine-3-carboxamide hydrochloride](/img/structure/B1428191.png)
![7'-methyl-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]](/img/structure/B1428193.png)
![2-(tert-Butoxycarbonyl)-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid](/img/structure/B1428194.png)
![3-Thiazol-2-yl-benzo[d]isoxazole-6-carboxylic acid](/img/structure/B1428196.png)
![1-Methanesulfonyl-[2,4']bipiperidinylhydrochloride](/img/structure/B1428198.png)
![5-chloro-6-(dimethoxymethyl)-1H-pyrrolo[2,3-b]pyridine](/img/structure/B1428201.png)
![3-(1H-pyrazolo[3,4-b]pyridin-5-yl)propan-1-ol](/img/structure/B1428208.png)
